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Introduction

Dimethiodal Sodium, also known as sodium diiodomethanesulfonate, is a historical, first-
generation ionic, high-osmolality iodinated contrast agent. It was primarily utilized in diagnostic
radiology for the visualization of the urinary tract through a procedure known as intravenous
pyelography (IVP) or excretory urography.[1][2][3][4][5][6] Its application provided crucial
anatomical and functional information about the kidneys, ureters, and bladder before the
widespread adoption of lower-osmolality agents and advanced imaging modalities like CT and
MRI.[1][3][4][5][6] This document provides detailed application notes, protocols, and
guantitative data related to the use of Dimethiodal Sodium in radiography.

Physicochemical Properties and Formulations

Dimethiodal Sodium's efficacy as a contrast agent is derived from its iodine content, which
attenuates X-rays, and its physiological handling by the kidneys. As a high-osmolality agent, its
formulation had a significantly higher number of particles in solution compared to blood plasma,
which contributed to some of its adverse effects.
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Property

Value/Description

Chemical Name

Sodium diiodomethanesulfonate

Synonyms Dimethiodal Sodium, Tenebryl, Urotrast
CAS Number 124-88-9
Molecular Formula CHI2NaOsS

lodine Content

Approximately 68% by weight. The iodine atoms

are responsible for the radiopacity.

Typically available as an aqueous solution for

intravenous injection. Concentrations varied by

Formulation
brand but were designed to deliver a sufficient
iodine load for diagnostic imaging.
High. As an ionic monomer, it dissociates in
solution, contributing to a high osmolality
Osmolality (estimated to be in the range of 1400-2000

mOsm/kg H20), which is 5 to 7 times that of
blood plasma (~290 mOsm/kg H20).

Pharmacokinetics

Primarily excreted unchanged by glomerular
filtration in the kidneys. Its clearance from the
blood is rapid in patients with normal renal
function, allowing for sequential imaging of the

urinary tract.

Applications in Urography

The primary application of Dimethiodal Sodium was in intravenous pyelography (IVP) to

assess the anatomy and function of the urinary system.

Indications for IVP using Dimethiodal Sodium included:

» Evaluation of suspected kidney stones (nephrolithiasis).[4][5]

« Investigation of hematuria (blood in the urine).[1][5]
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Assessment of urinary tract obstruction.[3]

Detection of tumors, cysts, and other structural abnormalities of the kidneys, ureters, and
bladder.[4][5]

Evaluation of congenital anomalies of the urinary tract.

Assessment of kidney function based on the rate of contrast excretion.

Experimental Protocol: Intravenous Pyelogram (IVP)

The following is a generalized protocol for an IVP procedure using an ionic, high-osmolality

contrast agent like Dimethiodal Sodium. Patient preparation and specific timings could be

adjusted based on clinical indications and institutional practices.

. Patient Preparation:

Bowel Preparation: To minimize gas and fecal matter obscuring the urinary tract, patients
were often instructed to follow a low-residue diet for 1-2 days and take a laxative the evening
before the procedure.

Fasting: Patients were typically required to fast for several hours before the examination to
reduce the risk of aspiration in case of an allergic reaction.

Hydration: Adequate hydration was crucial, especially in patients with pre-existing renal
conditions, to minimize the risk of contrast-induced nephropathy.

Pre-medication: In patients with a history of allergies or previous reactions to contrast media,
pre-medication with corticosteroids and antihistamines might have been considered.

. Dosage and Administration:

Dosage: The typical adult dose was approximately 50 mL of the available solution,
administered intravenously. For pediatric patients, the dose was adjusted based on body
weight.

Administration: The contrast medium was injected intravenously, typically into a vein in the
arm, over a period of 1-3 minutes. A sensation of warmth, a metallic taste, and mild flushing
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were common and transient side effects.[1]
3. Imaging Sequence:

e Scout Film: A plain abdominal radiograph (KUB - Kidneys, Ureters, Bladder) was taken
before contrast administration to check for proper patient positioning, radiographic technique,
and to identify any calcifications that might be obscured by the contrast.

e Nephrogram Phase (1-5 minutes post-injection): An image taken shortly after injection shows
the contrast accumulating in the renal parenchyma, providing an outline of the kidneys.

e Pyelogram Phase (5-15 minutes post-injection): As the contrast is filtered by the glomeruli
and enters the collecting systems, images are taken to visualize the renal calyces, pelves,
and ureters. Abdominal compression might have been applied to distend the upper urinary
tract for better visualization.

o Bladder and Ureteral Imaging (20-30 minutes post-injection): Later images demonstrate the
filling of the urinary bladder and the full length of the ureters.

o Post-void Film: A final image taken after the patient has emptied their bladder helps to
assess bladder emptying and may reveal any residual abnormalities.

Data Presentation: Adverse Reactions

As a first-generation high-osmolality contrast medium, Dimethiodal Sodium was associated
with a higher incidence of adverse reactions compared to modern low-osmolality and iso-
osmolality agents.
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Approximate Incidence

Reaction Type Examples (for High-Osmolality
Agents)

Nausea, vomiting, flushing,

Mild Reactions warmth, mild urticaria (hives), 5-15%
itching, metallic taste.
Severe urticaria,
bronchospasm, facial or

Moderate Reactions laryngeal edema, vasovagal 0.5-2%
reactions (hypotension and
bradycardia).
Severe hypotension, seizures,

) pulmonary edema, cardiac
Severe Reactions 0.05-0.1%

arrhythmias, anaphylactic

shock, cardiopulmonary arrest.

Delayed Reactions

Skin rashes that can appear
hours to days after the

injection.

Less commonly reported for

older agents.

A decline in renal function
following contrast
administration, particularly in

patients with pre-existing renal

Higher risk compared to low-

Nephrotoxicity i ) ) .
impairment, diabetes, or osmolality agents.
dehydration. The high
osmolality was a significant
contributing factor.

Visualizations

Experimental Workflow for Intravenous Pyelography
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Caption: Workflow diagram for an Intravenous Pyelogram (IVP) procedure.
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Caption: Properties of Dimethiodal Sodium and their clinical effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethiodal Sodium: Application Notes for
Radiographic Contrast Media in Urography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089858#applications-of-dimethiodal-sodium-in-
specific-research-field]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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